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For Researchers, Scientists, and Drug Development Professionals in Materials Science

The aluminum-silicon (Al-Si) binary phase diagram is a cornerstone of materials science,

particularly for the development and application of lightweight, high-performance casting alloys

used extensively in the automotive and aerospace industries. While the general features of the

diagram are well-established, its precise experimental validation is crucial for accurate

modeling of solidification processes, alloy development, and quality control. This guide

provides a comparative overview of the experimentally determined key features of the Al-Si

phase diagram, details the experimental methodologies used for its validation, and presents a

comparison with historical data and non-equilibrium variations.

Comparative Analysis of Key Phase Diagram
Features
The currently accepted Al-Si phase diagram is largely based on the critical assessment by

Murray and McAlister in 1984.[1][2] However, experimental data from various studies show

slight variations. The following tables summarize and compare these key features.
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Feature
Accepted Value
(Murray &
McAlister, 1984)

Historical Value
(pre-1950s)

Experimental
Range

Eutectic Temperature 577 ± 1 °C[1][3] - 573 - 580 °C

Eutectic Composition 12.6 wt.% Si[1][3] 11.6 wt.% Si[1] 12.0 - 12.7 wt.% Si

Max. Solid Solubility

of Si in Al

1.65 wt.% at 577 °C[1]

[3]
-

0.86 at.% (1.6 wt.%)

at 500°C to 0.14 at.%

(0.26 wt.%) at 350°C

Melting Point of Al 660.45 °C[1][3] - -

Melting Point of Si 1414 °C[1][3] - -

Composition (wt.% Si)
Experimentally Determined
Liquidus Temperature (°C)

Experimentally Determined
Solidus Temperature (°C)

1 ~650 -

5 ~630 ~577

7 ~615 ~577

10 ~595 ~577

12.6 577 577

15 ~650 577

20 ~750 577

The Impact of Non-Equilibrium Conditions
It is critical to note that the standard Al-Si phase diagram represents equilibrium conditions,

which involve very slow heating and cooling rates.[1] In practical casting processes, faster

cooling rates are common, leading to deviations from the equilibrium diagram. Experimental

studies on non-equilibrium solidification have shown that the liquidus temperature can be

significantly lower than the equilibrium value, with the deviation increasing with higher silicon
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content.[4] For instance, at 13 wt.% Si, the liquidus can be depressed by 25°C, and at 20 wt.%

Si, the depression can be as large as 170°C.[4]

Experimental Protocols for Phase Diagram
Validation
The determination of the Al-Si phase diagram relies on a suite of experimental techniques

designed to detect phase transformations as a function of temperature and composition.

Differential Thermal Analysis (DTA) and Differential
Scanning Calorimetry (DSC)
DTA and DSC are the primary methods for determining the liquidus, solidus, and eutectic

temperatures. These techniques measure the temperature difference (DTA) or the difference in

heat flow (DSC) between a sample and a reference material as they are subjected to a

controlled temperature program.

Experimental Protocol:

Sample Preparation: A small, representative sample of the Al-Si alloy (typically 20-30 mg) is

accurately weighed and placed in a crucible (e.g., alumina).[5] For DSC, a reference crucible

is left empty.

Atmosphere Control: The measurement is conducted under a protective inert atmosphere,

such as argon, with a constant gas flow (e.g., 60 mL/min) to prevent oxidation.[5]

Heating and Cooling Program: The sample and reference are heated and cooled at a

constant, controlled rate (e.g., 5-10 °C/min).[5][6]

Data Acquisition: The temperature difference or heat flow is recorded as a function of

temperature. Endothermic peaks on heating correspond to melting events (solidus and

liquidus), while exothermic peaks on cooling correspond to solidification.

Data Analysis: The onset temperatures of the peaks are extrapolated to determine the

transformation temperatures.[7] The area under the peaks can be related to the enthalpy of

the transformation.
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Fig. 1: Workflow for DTA/DSC analysis of Al-Si alloys.

Metallography
Metallographic analysis is used to visually identify the phases present in an alloy at different

compositions and temperatures, which is essential for determining solid solubility limits and

confirming the microstructure predicted by the phase diagram.

Experimental Protocol:

Sample Sectioning: A representative section is cut from the Al-Si alloy casting.

Mounting: The sectioned sample is mounted in a polymer resin (e.g., phenolic or epoxy) to

facilitate handling during polishing.

Grinding and Polishing: The mounted sample is ground with successively finer abrasive

papers (e.g., silicon carbide) and then polished with diamond suspensions to achieve a

mirror-like, deformation-free surface.[8]

Etching: The polished surface is chemically etched (e.g., with a dilute hydrofluoric acid

solution) to reveal the microstructure by selectively corroding the different phases.[9]

Microscopic Examination: The etched surface is examined using an optical or scanning

electron microscope (SEM) to identify the primary α-Al phase, the eutectic structure, and

silicon particles.
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Fig. 2: Experimental workflow for metallographic analysis.

Electrical Resistivity Measurement
Electrical resistivity measurements are a sensitive method for determining the solid solubility of

one element in another. The resistivity of a solid solution changes with the concentration of the

solute element.

Experimental Protocol:

Sample Preparation: Al-Si alloy samples with varying silicon concentrations are prepared,

typically in the form of wires or thin rectangular bars.

Heat Treatment: The samples are annealed at different temperatures for a sufficient time to

reach equilibrium and then quenched to retain the solid solution formed at that temperature.

Resistivity Measurement: The electrical resistivity of each quenched sample is measured at

a constant low temperature (e.g., 77 K, liquid nitrogen temperature) using a four-point probe

technique. This method minimizes errors from contact resistance.

Data Analysis: A plot of electrical resistivity versus silicon concentration at each annealing

temperature is created. A distinct change in the slope of this plot indicates the solid solubility

limit at that temperature.
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Fig. 3: Relationship between experimental methods and phase diagram features.

Conclusion
The Al-Si phase diagram, while well-established, is a model that represents equilibrium

conditions. Experimental validation through techniques such as DTA/DSC, metallography, and

electrical resistivity measurements is essential to confirm and refine the key features of the

diagram. For industrial applications, it is equally important to consider the deviations from the

equilibrium diagram that occur under real-world, non-equilibrium casting conditions. This guide

provides a framework for understanding the experimental basis of the Al-Si phase diagram and

for conducting further research to tailor alloy compositions and processing parameters for

specific performance requirements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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